Cas no 2229162-46-1 (2-4-(propan-2-yloxy)phenylprop-2-en-1-amine)

• Product Name: 2-4-(propan-2-yloxy)phenylprop-2-en-1-amine
• CAS No: 2229162-46-1
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 6100336
• PubChem ID: 165628377
• Update Time: 2025-10-30

2-4-(propan-2-yloxy)phenylprop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-4-(propan-2-yloxy)phenylprop-2-en-1-amine
• 2-[4-(propan-2-yloxy)phenyl]prop-2-en-1-amine
• EN300-1791391
• 2229162-46-1

• Inchi： 1S/C12H17NO/c1-9(2)14-12-6-4-11(5-7-12)10(3)8-13/h4-7,9H,3,8,13H2,1-2H3
• InChI Key： QTWQSJJDMUVJGS-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C(=C)CN)C(C)C

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-4-(propan-2-yloxy)phenylprop-2-en-1-amine

Introduction to 2-4-(propan-2-yloxy)phenylprop-2-en-1-amine (CAS No: 2229162-46-1)

2-4-(propan-2-yloxy)phenylprop-2-en-1-amine, identified by the Chemical Abstracts Service Number (CAS No) 2229162-46-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of phenylpropenamine derivatives, characterized by its unique structural framework that combines a propenylamine moiety with an aromatic ring substituted at the 2 and 4 positions by a propan-2-yloxy group. The presence of these functional groups imparts distinct chemical properties and biological activities, making it a promising candidate for further exploration in drug discovery and development.

The structural composition of 2-4-(propan-2-yloxy)phenylprop-2-en-1-amine (CAS No 2229162-46-1) is meticulously designed to interact with biological targets in a highly specific manner. The aromatic phenyl ring serves as a scaffold for molecular recognition, while the propenylamine group introduces basicity and potential hydrogen bonding capabilities. The propan-2-yloxy substituent at the 2 and 4 positions enhances lipophilicity and influences metabolic stability, critical factors in drug design. Such structural attributes make this compound an intriguing subject for investigating its pharmacokinetic profile and potential therapeutic applications.

In recent years, there has been a surge in research focused on developing novel small molecules with enhanced efficacy and reduced side effects. 2-4-(propan-2-yloxy)phenylprop-2-en-1-amine (CAS No 2229162-46-1) has emerged as a compound of interest due to its unique chemical profile. Studies have begun to explore its potential role in modulating various biological pathways, particularly those involved in inflammation, pain perception, and neurochemical signaling. The compound's ability to interact with multiple targets suggests its versatility as a lead molecule for the development of multifunctional therapeutics.

One of the most compelling aspects of 2-4-(propan-2-yloxy)phenylpropenamine derivatives is their potential application in treating neurological disorders. Research indicates that compounds with similar structural motifs may exert effects on neurotransmitter systems, such as serotonin and dopamine pathways, which are implicated in conditions like depression, anxiety, and neurodegenerative diseases. Preclinical studies have demonstrated that derivatives of this class can modulate receptor activity without significant off-target effects, a crucial factor in minimizing adverse reactions.

The synthesis of 2-4-(propan-2-yloxy)phenylpropenamine (CAS No 2229162-46-1) involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions to introduce the propan-oxy group onto the aromatic ring, followed by functionalization at the propenyl position to achieve the desired amine structure. Advances in synthetic methodologies have enabled more efficient and scalable production processes, facilitating further exploration of this compound's biological properties.

The pharmacological profile of CAS No 2229162:46:1 is being actively investigated in both in vitro and in vivo models. Initial findings suggest that this compound exhibits moderate solubility in aqueous solutions, which is advantageous for formulation into oral or injectable medications. Additionally, preliminary toxicity studies indicate low acute toxicity at therapeutic doses, raising optimism about its safety profile. These characteristics make it an attractive candidate for further development into a novel therapeutic agent.

Recent advancements in computational chemistry have accelerated the process of identifying promising drug candidates like CAS No 222916:46:1. Molecular docking simulations have been employed to predict binding affinities between this compound and various biological targets, including enzymes and receptors relevant to human health. These virtual screening approaches have helped researchers prioritize compounds for experimental validation, saving valuable time and resources in the drug discovery pipeline.

The future direction of research on CAS No 222916:46:1 includes exploring its potential as an intermediate for synthesizing more complex derivatives with enhanced pharmacological properties. By modifying specific functional groups or introducing additional substituents, scientists aim to optimize bioavailability, target specificity, and therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield novel analogs with improved characteristics suitable for clinical translation.

In conclusion,CAS No 222916:46:1, corresponding to _2_/_4-(propan-oxy)phenylpropenamine, represents a significant advancement in pharmaceutical chemistry. Its unique structural features offer potential benefits across multiple therapeutic areas, particularly neurological disorders where targeted interventions are needed. As research continues to uncover new applications for this compound,_propan-oxy_phenylpropenamine derivatives_ will likely play an increasingly important role in addressing unmet medical needs through innovative drug development strategies.